5-[(2-methoxyphenoxy)methyl]-N-[(5-methyl-2-thienyl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-[(2-methoxyphenoxy)methyl]-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H19N3O3S/c1-12-7-8-14(25-12)10-19-18(22)15-9-13(20-21-15)11-24-17-6-4-3-5-16(17)23-2/h3-9H,10-11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: OJCRBYRUCVBFSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC(=O)C2=NNC(=C2)COC3=CC=CC=C3OC
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

5-[(2-methoxyphenoxy)methyl]-N-[(5-methyl-2-thienyl)methyl]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.11471265 g/mol and the complexity rating of the compound is 440. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have focused on the synthesis and characterization of new derivatives within the pyrazole and pyrimidine classes, demonstrating the interest in exploring the chemical space around structures similar to the queried compound for their potential biological activities. For instance, novel pyrazole derivatives have been synthesized and characterized, with studies detailing their structure through analytical and spectral methods (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014) (Hassan et al., 2014).

Cytotoxic Activity

Several studies have investigated the cytotoxic activities of pyrazole derivatives against various cancer cell lines, underscoring the therapeutic potential of compounds within this class. These efforts are aimed at discovering new anticancer agents with improved efficacy and selectivity (Ashraf S. Hassan et al., 2015) (Hassan et al., 2015).

Anti-inflammatory and Analgesic Agents

Derivatives of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, related in structural theme to the queried compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These studies are indicative of the ongoing interest in developing new pharmaceuticals for managing pain and inflammation (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020) (Abu‐Hashem et al., 2020).

Antioxidant Additives for Lubricating Oils

Research has also extended into the application of thiazole derivatives as antioxidant additives for lubricating oils, demonstrating the versatility of this chemical class in both biomedical and industrial applications (F. Amer et al., 2011) (Amer et al., 2011).